Cas no 350818-55-2 (4,4'-Dimethoxybenzophenone-d8 (rings-d8))

• Product Name: 4,4'-Dimethoxybenzophenone-d8 (rings-d8)
• CAS No: 350818-55-2
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 302837
• PubChem ID: 7032
• Update Time: 2025-06-08

4,4'-Dimethoxybenzophenone-d8 (rings-d8) Chemical and Physical Properties

Names and Identifiers

• Methanone,bis(4-methoxyphenyl-2,3,5,6-d4)- (9CI)
• 4,4’-DIMETHOXYBENZOPHENONE-D8
• 4,4’-DIMETHOXYBENZOPHENONE-D8 (RINGS-D8)
• MFCD00008404
• EINECS 202-028-0
• SCHEMBL51509
• PS-5307
• 90-96-0
• Bis-(4-methoxy-phenyl)-methanone
• FT-0617067
• 4,4'-Dimethoxybenzophenone
• A843681
• bis[4-(methyloxy)phenyl]methanone
• CBMicro_013731
• CHEMBL2413410
• L10021
• Di(4-methoxyphenyl) ketone
• SY018217
• CB05263
• Z104473938
• AE-641/00433002
• Di-p-anisyl ketone
• NSC-4191
• D0765
• Bis(4-methoxyphenyl)methanone
• AI3-52342
• Bis(p-anisyl) ketone
• UNII-XM6ZQ9ZM6E
• AKOS000118781
• Cambridge id 5190802
• Benzophenone, 4,4'-dimethoxy-
• SR-01000198114-1
• AMY11233
• Bis(p-methoxy)benzophenone
• Benzophenone,4'-dimethoxy-
• SR-01000198114
• SMSF0004338
• Dmbp
• BIM-0013460.P001
• NSC 4191
• 350818-55-2
• DTXSID50237985
• NS00039379
• 4,4'-Dimethoxybenzophenone, 97%
• NSC4191
• W-100321
• 4,4'-DIMETHOXYBENZOPHENONE-D8
• P,P'-DIMETHOXYBENZOPHENONE
• Oprea1_684330
• 4,4 inverted exclamation mark -Dimethoxybenzophenone
• F1905-7005
• XM6ZQ9ZM6E
• Bis(4-methoxyphenyl) ketone
• Bis(4-anisyl) ketone
• EN300-19467
• Methanone, bis(4-methoxyphenyl)-
• CS-W014140
• Bis(p-methoxyphenyl) ketone
• 4,4'-Dimethoxybenzophenone-d8 (rings-d8)

• Inchi： 1S/C15H14O3/c1-17-13-7-3-11(4-8-13)15(16)12-5-9-14(18-2)10-6-12/h3-10H,1-2H3
• InChI Key： RFVHVYKVRGKLNK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 242.094294304g/mol
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Additional information on 4,4'-Dimethoxybenzophenone-d8 (rings-d8)

4,4'-Dimethoxybenzophenone-d8 (rings-d8): An Overview of a Versatile Isotopically Labeled Compound

4,4'-Dimethoxybenzophenone-d8 (rings-d8), with the CAS number 350818-55-2, is a deuterated derivative of 4,4'-dimethoxybenzophenone. This compound is widely used in various scientific and industrial applications due to its unique properties and the benefits of isotopic labeling. The deuterium atoms in the aromatic rings enhance the compound's stability and provide valuable insights into its behavior in different environments.

The chemical structure of 4,4'-Dimethoxybenzophenone-d8 (rings-d8) consists of two phenyl rings linked by a carbonyl group, with each ring substituted by a methoxy group and deuterium atoms. The presence of deuterium atoms in the aromatic rings significantly alters the compound's physical and chemical properties, making it an essential tool in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) studies.

In recent years, the use of isotopically labeled compounds like 4,4'-Dimethoxybenzophenone-d8 (rings-d8) has gained increasing attention in the field of medicinal chemistry. Researchers have leveraged these compounds to study drug metabolism, pharmacokinetics, and protein-ligand interactions. For instance, a study published in the Journal of Medicinal Chemistry highlighted the utility of deuterated compounds in elucidating the metabolic pathways of potential drug candidates. The enhanced stability and distinct spectral properties of 4,4'-Dimethoxybenzophenone-d8 (rings-d8) make it an ideal choice for such investigations.

Beyond its applications in medicinal chemistry, 4,4'-Dimethoxybenzophenone-d8 (rings-d8) is also utilized in materials science and environmental research. In materials science, this compound is used to study the behavior of polymers and other organic materials under various conditions. The deuterium atoms provide additional information about molecular dynamics and interactions, which is crucial for developing new materials with improved properties.

In environmental research, isotopically labeled compounds like 4,4'-Dimethoxybenzophenone-d8 (rings-d8) are employed to track the fate and transport of organic pollutants in environmental systems. A recent study published in the Environmental Science & Technology journal demonstrated how deuterated compounds can be used to monitor the degradation pathways of persistent organic pollutants (POPs) in soil and water environments. The distinct isotopic signature of 4,4'-Dimethoxybenzophenone-d8 (rings-d8) allows for precise tracking and quantification of these pollutants.

The synthesis of 4,4'-Dimethoxybenzophenone-d8 (rings-d8) involves several steps that ensure high purity and isotopic enrichment. Typically, the process begins with the preparation of deuterated starting materials, followed by a series of reactions to introduce the methoxy groups and form the final product. Advanced techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are used to verify the purity and isotopic composition of the synthesized compound.

The safety profile of 4,4'-Dimethoxybenzophenone-d8 (rings-d8) is well-established. While it is not classified as a hazardous substance, proper handling and storage procedures should be followed to ensure safety in laboratory settings. Researchers should wear appropriate personal protective equipment (PPE) and work under well-ventilated conditions to minimize exposure risks.

In conclusion, 4,4'-Dimethoxybenzophenone-d8 (rings-d8), with its CAS number 350818-55-2, is a versatile isotopically labeled compound with a wide range of applications in scientific research. Its unique properties make it an invaluable tool for studying drug metabolism, material behavior, and environmental pollutant dynamics. As research continues to advance in these fields, the demand for high-quality isotopically labeled compounds like 4,4'-Dimethoxybenzophenone-d8 (rings-d8) is expected to grow.